1-Methyl-2-((1-oxo-3-phenyl-2-propenyl)oxy)propyl 10-undecenoate

• CAS No.: 84006-35-9
• Molecular Formula: C24H34O4
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 3-[(E)-3-phenylprop-2-enoyl]oxybutan-2-yl undec-10-enoate
• InChI: InChI=1S/C24H34O4/c1-4-5-6-7-8-9-10-14-17-23(25)27-20(2)21(3)28-24(26)19-18-22-15-12-11-13-16-22/h4,11-13,15-16,18-21H,1,5-10,14,17H2,2-3H3/b19-18+
• InChI Key: KOEFGKWFOVQMEW-VHEBQXMUSA-N
• Isomeric SMILES: CC(C(C)OC(=O)/C=C/C1=CC=CC=C1)OC(=O)CCCCCCCCC=C
• Canonical SMILES: CC(C(C)OC(=O)C=CC1=CC=CC=C1)OC(=O)CCCCCCCCC=C

Description

1-Methyl-2-((1-oxo-3-phenyl-2-propenyl)oxy)propyl 10-undecenoate is an organic compound with a complex structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-2-((1-oxo-3-phenyl-2-propenyl)oxy)propyl 10-undecenoate typically involves multiple steps, starting from readily available precursors. The key steps include esterification, alkylation, and condensation reactions. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous processes. The choice of method depends on factors such as cost, efficiency, and environmental impact. Advanced techniques like flow chemistry and automated synthesis may be employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-2-((1-oxo-3-phenyl-2-propenyl)oxy)propyl 10-undecenoate undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium methoxide). Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or alkanes.

Scientific Research Applications

1-Methyl-2-((1-oxo-3-phenyl-2-propenyl)oxy)propyl 10-undecenoate has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may be studied for its potential biological activity, such as antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a drug candidate or a pharmaceutical intermediate.

Industry: It can be used in the production of specialty chemicals, polymers, and materials.

Mechanism of Action

The mechanism of action of 1-Methyl-2-((1-oxo-3-phenyl-2-propenyl)oxy)propyl 10-undecenoate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The compound’s effects are mediated through pathways such as signal transduction, gene expression, or metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

• Piperidine, 1-(1-oxo-3-phenyl-2-propenyl)-
• Cyclopropanecarboxylic acid, 3-(3-methoxy-2-methyl-3-oxo-1-propenyl)-2,2-dimethyl-
• ETHANAMINIUM, N,N,N-TRIMETHYL-2-((1-OXO-2-PROPEN-1-YL)OXY)-, CHLORIDE

Uniqueness

1-Methyl-2-((1-oxo-3-phenyl-2-propenyl)oxy)propyl 10-undecenoate is unique due to its specific combination of functional groups and structural features